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Compound of Interest

Compound Name: 2,2,2-Trichloroethylene platinum(II)

Cat. No.: B231502 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 2,2,2-Trichloroethylene
Platinum(II)

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A specific, comprehensive Safety Data Sheet (SDS) for

2,2,2-Trichloroethylene platinum(II) was not readily available in public domains. Therefore,

this guide has been compiled from available data on the compound, its components (platinum

compounds and trichloroethylene), and general principles of chemical safety. It is imperative to

consult with a certified safety professional and refer to any available supplier-specific safety

information before handling this compound.

Introduction
2,2,2-Trichloroethylene platinum(II) (CAS No: 16405-35-9) is a metal-organic compound with

a platinum(II) center coordinated to a trichloroethylene ligand.[1] Platinum(II) complexes are

often characterized by their square planar geometry, which influences their electronic

properties and reactivity.[2] This compound is recognized for its high reactivity and potential

applications as a catalyst in various chemical reactions and in materials science.[1][2] However,

it is also classified as a highly toxic substance, a suspected carcinogen, and can cause skin

and respiratory irritation, necessitating stringent safety and handling protocols.[1]

Hazard Identification and Classification
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While a specific GHS classification for 2,2,2-Trichloroethylene platinum(II) is not detailed in

the provided search results, its components and related compounds suggest a high hazard

potential.

Platinum Compounds: Platinum compounds can be sensitizers and may cause allergic

reactions.

Trichloroethylene: Trichloroethylene is a known human carcinogen, can cause serious eye

and skin irritation, and may cause drowsiness or dizziness.[3][4]

Based on this, 2,2,2-Trichloroethylene platinum(II) should be handled as a substance with

high acute and chronic toxicity.

Physical and Chemical Properties
A summary of the available quantitative data for 2,2,2-Trichloroethylene platinum(II) is
presented below.

Property Value Source

CAS Number 16405-35-9 [1][2][5][6][7][8]

Molecular Formula C2H6Cl3KOPt [6][8][9]

Molecular Weight 386.6 g/mol [6][9]

Appearance Yellow Solid [7][8]

Melting Point 220 °C (decomposes) [7][9]

Density 2.88 g/mL at 25 °C [9]

Storage Temperature 2-8°C [9]

Sensitivity Hygroscopic [7][8]

Toxicological Information
Detailed toxicological studies on 2,2,2-Trichloroethylene platinum(II) are not available in the

search results. However, the toxicity of its ligand, trichloroethylene, is well-documented and
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provides a basis for assessing potential hazards.

Hazard Description Source

Carcinogenicity

Suspected to be a carcinogen.

[1] Trichloroethylene is

classified as a known human

carcinogen.[4]

[1][4]

Inhalation

May cause respiratory

irritation.[1] High

concentrations of

trichloroethylene can lead to

headache, dizziness,

drowsiness, and in severe

cases, unconsciousness.[4]

[10][11]

[1][4][10][11]

Skin Contact

Causes skin irritation.[1]

Trichloroethylene can cause

moderate to severe skin

irritation.[3][11][12]

[1][3][11][12]

Eye Contact

Causes eye irritation.

Trichloroethylene is known to

cause moderate to severe eye

irritation.[3][11][12]

[3][11][12]

Organ Toxicity

Long-term exposure to

trichloroethylene may damage

the liver and kidneys.[4][10]

[12][13]

[4][10][12][13]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the hazardous nature of this compound, all work should be conducted in a designated

area within a certified chemical fume hood.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential.

PPE Specification Rationale

Gloves

Chemical resistant gloves

(e.g., Viton®, Silver Shield®).

Double gloving is

recommended.

To prevent skin contact and

absorption.

Eye Protection
Chemical splash goggles and

a face shield.

To protect eyes from splashes

and vapors.

Body Protection

A lab coat, and for larger

quantities, a chemical-resistant

apron or suit.

To prevent contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used if

there is a risk of inhalation.

To prevent respiratory tract

irritation and systemic toxicity.

Handling and Storage
Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[10][12] Avoid

generating dust. Use spark-proof tools and explosion-proof equipment. Wash hands

thoroughly after handling.[10][12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances.[9][12] The compound is hygroscopic and should be protected from

moisture.[7][8]

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.

Seek immediate medical attention.[11][12]
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Skin Contact: Immediately flush skin with plenty of water for at least 15-20 minutes. Remove

contaminated clothing. Seek immediate medical attention.[11][12][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12][13]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[12]

Spill and Disposal Procedures
Spill Response: Evacuate the area. Wear appropriate PPE. For small spills, absorb with an

inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large

spills, dike the area and contact emergency services.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. This material should be treated as hazardous waste.

Visualization of Safety and Handling Workflow
The following diagram illustrates the logical workflow for safely handling 2,2,2-
Trichloroethylene platinum(II).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/trichloroethylene.html
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/trichloroethylene-stabilized
https://nj.gov/health/eoh/rtkweb/documents/fs/1890.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/trichloroethylene-stabilized
https://nj.gov/health/eoh/rtkweb/documents/fs/1890.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/trichloroethylene-stabilized
https://www.benchchem.com/product/b231502?utm_src=pdf-body
https://www.benchchem.com/product/b231502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation and Risk Assessment

Safe Handling Protocol

Emergency Response

Waste Management

Review SDS and Literature

Conduct Risk Assessment

Designate Handling Area (Fume Hood)

Don Appropriate PPE

Weigh and Handle Compound in Hood

Securely Seal Container After Use

Segregate Hazardous Waste

Spill or Exposure Occurs

Follow First-Aid Procedures Initiate Spill Cleanup

Report Incident

Label Waste Container

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,2,2-Trichloroethylene platinum(II).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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